N1-(pyridin-3-ylmethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide

• IUPAC Name: N'-(pyridin-3-ylmethyl)-N-[(3-thiophen-2-ylsulfonyl-1,3-oxazolidin-2-yl)methyl]oxamide
• InChI: InChI=1S/C16H18N4O5S2/c21-15(18-10-12-3-1-5-17-9-12)16(22)19-11-13-20(6-7-25-13)27(23,24)14-4-2-8-26-14/h1-5,8-9,13H,6-7,10-11H2,(H,18,21)(H,19,22)
• InChI Key: PZBNAHAXYJETQI-UHFFFAOYSA-N
• Canonical SMILES: C1COC(N1S(=O)(=O)C2=CC=CS2)CNC(=O)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C16H18N4O5S2
• Molecular Weight: 410.5 g/mol

Description

N1-(pyridin-3-ylmethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C16H18N4O5S2 and its molecular weight is 410.46. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Synthesis

• Cu-Catalyzed N-Arylation : Compounds similar to N1-(pyridin-3-ylmethyl)-N2-((3-(thiophen-2-ylsulfonyl)oxazolidin-2-yl)methyl)oxalamide have been used as promoters in the Cu-catalyzed N-arylation of oxazolidinones and primary and secondary amides, highlighting their role in facilitating the formation of diverse N-arylation products under mild conditions (Bhunia, De, & Ma, 2022).

Medicinal Chemistry

• Antibacterial Activity : Research into oxazolidinone compounds has demonstrated their efficacy against a range of Gram-positive bacteria, including their potential as treatments for conditions like actinomycetoma caused by Nocardia brasiliensis. These findings underscore the relevance of oxazolidinone derivatives in developing new antibacterial therapies (Espinoza-González et al., 2008).

Drug Development

• Synthesis and Evaluation : Studies have focused on the synthesis and pharmacological evaluation of oxazolidinone derivatives, aiming to develop compounds with improved safety profiles and effectiveness against various bacterial infections. Such research contributes significantly to the discovery of new drugs with potential applications in treating infectious diseases (Genin et al., 2000).

Chemical Properties and Reactions

• Complex Formation and Reactivity : Investigations into the chemical properties of oxazolidinone derivatives, including their ability to form metal complexes and engage in specific chemical reactions, have provided valuable insights into their reactivity and potential applications in catalysis and material science (Purkait et al., 2018).